4-N-[(E)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]-5-nitropyrimidine-2,4-diamine

• Molecular Formula: C18H16F3N7O2
• Molecular Weight: 419.4 g/mol
• IUPAC Name: 4-N-[(E)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]-5-nitropyrimidine-2,4-diamine
• InChI: InChI=1S/C18H16F3N7O2/c1-10-6-12(8-24-26-16-15(28(29)30)9-23-17(22)25-16)11(2)27(10)14-5-3-4-13(7-14)18(19,20)21/h3-9H,1-2H3,(H3,22,23,25,26)/b24-8+
• InChI Key: LJWUIXMRDMSGFT-KTZMUZOWSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)/C=N/NC3=NC(=NC=C3[N+](=O)[O-])N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(F)(F)F)C)C=NNC3=NC(=NC=C3[N+](=O)[O-])N

Description

N4-[[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-3-pyrrolyl]methylideneamino]-5-nitropyrimidine-2,4-diamine is a member of pyrroles.

Scientific Research Applications

• Synthesis and Properties of Soluble Polyimides :

  • Researchers synthesized a novel pyridine-containing aromatic diamine monomer for the preparation of pyridine-containing polyimides. These polyimides exhibited good solubility, excellent thermal stability, and outstanding mechanical properties (Yan et al., 2011).

• Characterization of Polyimides with Trifluoromethyl Substituents :

  • A study focused on synthesizing new aromatic diamines substituted with trifluoromethyl groups. The resulting polyimides showed good solubility in organic solvents and excellent thermal stability (Liu et al., 2002).

• Development of Pyridine-bridged Poly(ether-imide)s :

  • Research was conducted on fluorinated pyridine-bridged aromatic poly(ether-imide)s, demonstrating good solubility, thermal properties, mechanical strength, and optical transparency (Wang et al., 2008).

• Synthesis and Evaluation of Polyamide-Imides :

  • A CF3-containing diamine was synthesized and used to prepare polyamide-imides. These polymers showed excellent solubility, thermal stability, and low refractive indexes, making them suitable for various applications (Shockravi et al., 2009).

• Synthesis of Fluorescent Polyimides :

  • A study focused on synthesizing novel pyridine-containing aromatic diamine monomers for the preparation of polyimides. These polyimides exhibited high solubility, excellent thermal stability, and strong fluorescence intensity (Huang et al., 2012).